Cas no 195986-87-9 (7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine)

• Product Name: 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
• CAS No: 195986-87-9
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD07369917
• CID: 116863
• PubChem ID: 10561250
• Update Time: 2025-06-15

7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
• 1H-1,4-Benzodiazepine,7-bromo-2,3,4,5-tetrahydro-
• 7-bromo-1H-1,4-benzodiazepine
• 7-Bromo-2,3,4,5-tetrahydro-1H-
• AG-E-43226
• AK105154
• ANW-70731
• CTK4E1889
• SureCN3141361
• 1H-1,4-Benzodiazepine, 7-bromo-2,3,4,5-tetrahydro-
• CS-0199760
• FT-0745462
• 195986-87-9
• DTXSID10441768
• DAONFGRTRQNHRV-UHFFFAOYSA-N
• AKOS015835992
• A4296
• A13624
• Q-102427
• 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine, AldrichCPR
• FS-2289
• 7-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• EN300-7543506
• SCHEMBL3141361
• AC-9230
• DB-012603

• MDL： MFCD07369917
• Inchi： 1S/C9H11BrN2/c10-8-1-2-9-7(5-8)6-11-3-4-12-9/h1-2,5,11-12H,3-4,6H2
• InChI Key： DAONFGRTRQNHRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNCCN2

Computed Properties

• Exact Mass: 226.01063
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.399
• Boiling Point: 339.2°Cat760mmHg
• Flash Point: 159°C
• Refractive Index: 1.565
• PSA: 24.06

7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine Security Information

• Signal Word：Danger
• Hazard Statement： H301;H411
• Warning Statement： P273;P301+P310
• Storage Condition：2-8 °C

Additional information on 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine

7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine (CAS No. 195986-87-9): A Comprehensive Overview

7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine (CAS No. 195986-87-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This heterocyclic compound belongs to the benzodiazepine class but with distinct modifications that enhance its pharmacological profile. The presence of a bromo substituent at the 7-position and a fully saturated tetrahydro system contributes to its distinct chemical and biological properties.

The molecular structure of 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine consists of a fused бензодиазепин core with a bromine atom attached at the 7-position. This substitution pattern is critical as it influences the compound's interaction with biological targets. The tetrahydro moiety in the structure enhances lipophilicity, which is often a desirable characteristic for oral bioavailability and membrane permeability. Such structural features make this compound a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in benzodiazepine derivatives due to their potential therapeutic applications. The bromo group in 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine serves as a key pharmacophore that can modulate receptor binding affinity and selectivity. This has led to extensive research into its pharmacological effects, particularly in the context of central nervous system (CNS) disorders. Studies have suggested that this compound may exhibit anxiolytic and sedative properties, making it a promising candidate for further investigation.

The synthesis of 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromo substituent at the 7-position is particularly challenging and requires specialized synthetic methodologies to avoid unwanted side reactions. Advances in synthetic chemistry have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine is its potential role in treating neurological disorders. Recent preclinical studies have demonstrated that this compound can interact with specific neurotransmitter receptors in the brain. For instance, it has been shown to modulate GABA-A receptors, which are involved in anxiety and sleep regulation. This interaction may contribute to its anxiolytic effects without producing excessive sedation or tolerance issues.

The tetrahydro system in the molecule also plays a crucial role in determining its pharmacokinetic properties. This saturated ring structure enhances solubility and bioavailability while reducing metabolic liability. Such characteristics are particularly important for developing drugs that require oral administration. Additionally, the presence of a bromo group can influence metabolic pathways by serving as a site for enzymatic degradation or conjugation with glucuronide metabolites.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mode of 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine with target proteins. These studies have revealed that the compound can bind effectively to various CNS-related receptors with high affinity. This has opened up new avenues for designing derivatives with improved pharmacological profiles by optimizing key structural features such as hydrogen bonding interactions and hydrophobic pockets.

The development of novel therapeutic agents often involves modifying existing scaffolds to enhance efficacy and safety profiles. In this context,benzodiazepine derivatives like 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine serve as valuable starting points for drug design. The ability to introduce various substituents at specific positions allows researchers to fine-tune biological activity while minimizing off-target effects. This flexibility makes such compounds indispensable tools in medicinal chemistry.

Future directions in research on 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine include exploring its potential in treating other neurological disorders such as epilepsy and cognitive dysfunction. Preclinical trials are needed to evaluate its efficacy and safety profile further before considering clinical applications. Additionally,synthetic modifications aimed at improving metabolic stability and reducing side effects will be crucial for advancing this compound into therapeutic use.

The impact of computational methods on drug discovery cannot be overstated. Advanced computational techniques such as quantum mechanics/molecular mechanics (QM/MM) simulations have provided deeper insights into the structural dynamics of 7-Bromo-2,3，